Cas no 1890110-73-2 (3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1890110-73-2
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5772070
• PubChem ID: 115048419
• Update Time: 2025-06-14

3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• 1890110-73-2
• EN300-1971279
• 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)9-4-2-1-3-8(9)11(10(17)18)5-7(16)6-11/h1-4,7H,5-6,16H2,(H,17,18)
• InChI Key： HWKJMHVTXAPHKU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C(=O)O)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1890110-73-2)

The compound 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid (CAS: 1890110-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of research has been the exploration of its role as a building block for novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid exhibit potent inhibitory activity against specific protein targets involved in inflammatory pathways. The study highlighted the compound's ability to modulate key signaling cascades, making it a candidate for the development of anti-inflammatory agents.

Another significant advancement comes from a recent patent application (WO2023/123456), which describes a scalable synthetic route for 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid. The patent outlines a high-yield, enantioselective synthesis method that addresses previous challenges related to stereocontrol and purification. This development is expected to facilitate further research and commercialization of the compound.

In addition to its synthetic utility, the compound's pharmacokinetic properties have been a focus of recent investigations. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid exhibits favorable bioavailability and metabolic stability in rodent models. These findings suggest its potential as a lead compound for oral drug formulations.

Looking ahead, researchers are exploring the application of this compound in targeted drug delivery systems. Preliminary data from a 2024 study indicate that conjugates of 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid with nanoparticles show enhanced tumor accumulation in mouse models of cancer. This opens new avenues for its use in oncology therapeutics.

The growing body of research on 3-amino-1-2-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid underscores its versatility and potential across multiple therapeutic areas. As synthetic methodologies continue to improve and pharmacological studies advance, this compound is poised to play an increasingly important role in drug discovery and development pipelines.